6-Chloro-N-(4-methoxy-benzyl)-nicotinamide

• CAS No.: 805303-96-2
• Molecular Formula: C14H13ClN2O2
• Molecular Weight: 276.72 g/mol
• IUPAC Name: 6-chloro-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C14H13ClN2O2/c1-19-12-5-2-10(3-6-12)8-17-14(18)11-4-7-13(15)16-9-11/h2-7,9H,8H2,1H3,(H,17,18)
• InChI Key: WNJQBTUWKDQACJ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CNC(=O)C2=CN=C(C=C2)Cl

Description

6-Chloro-N-(4-methoxy-benzyl)-nicotinamide is a useful research compound. Its molecular formula is C14H13ClN2O2 and its molecular weight is 276.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 6-chloronicotinic acid (473 mg, 3 mmol), 4-methoxybenzylamine (412 mg, 3 mmol), 1-(3-dimethlaminopropyl)-3-ethylcarbodiimide hydrochloride (700 mg, 3.6 mmol) and HOBt (200 mg)) in DMF (15 ml) was stirred at room temperature for 3 h. Water (100 ml) was added. The solution was extracted with ethyl acetate (150ml×2), washed with saturated K2CO3 solution (100 ml) and water (200 ml). Organic layer was dried over Na2SO4 and evaporated under reduced pressure to give the desired product (810 mg, 97%). HPLC (6 minute gradient) tR=3.12 min; MS m/z 275.00, 276.95 (M+H]+

Synthesis routes and methods II

Procedure details